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Compound of Interest

meso-1,2-
Compound Name: , o
Diphenylethylenediamine

cat. No.: B1233172

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
meso-1,2-Diphenylethylenediamine (CAS RN: 562-49-2). The information is compiled to
ensure safe laboratory practices and to provide a quick reference for researchers, scientists,
and professionals in drug development.

~hemical Identificati | Physical .

Identifier Value

IUPAC Name (1R,29)-1,2-diphenylethane-1,2-diamine
CAS Number 562-49-2

Molecular Formula C1aH1eN2[1][2][3][4]

Molecular Weight 212.29 g/mol [1][2]

Appearance White to off-white crystalline powder
Melting Point 118-122 °C

Hazard Identification and Classification
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meso-1,2-Diphenylethylenediamine is classified as a hazardous substance. The following
tables summarize its GHS classification, hazard statements (H-statements), and precautionary
statements (P-statements).

GHS Hazard Classification

Classification Category
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A[5]

Specific target organ toxicity — Single exposure

(Respiratory tract irritation) Category 3[3(0]
Hazard Statements
Code Statement
H315 Causes skin irritation[5][6]
H319 Causes serious eye irritation[5][6]
H335 May cause respiratory irritation[5][6]

Precautionary Statements
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.[5]
P264 Wash skin thoroughly after handling.[5]
p271 Use only outdoors or in a well-ventilated area.[5]
P280 Wear protective gloves/protective clothing/eye

protection/face protection.[5]
P302+P352 IF ON SKIN: Wash with plenty of water.[5]

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.[5]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.[5]

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.[5]

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Exposure Controls and Personal Protection
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There are no established occupational exposure limits for meso-1,2-
Diphenylethylenediamine. However, due to its hazardous nature, appropriate engineering
controls and personal protective equipment (PPE) must be utilized to minimize exposure.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

| : . PPE

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection
a lab coat.

_ _ If dust is generated, use a NIOSH-approved
Respiratory Protection ) ] . )
respirator with a particulate filter.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Remove the individual to fresh air. If not
breathing, give artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Fire-Fighting Measures

Aspect

Information

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon oxides and nitrogen oxides.

Fire-Fighter Protection

Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate: Clear the area of all unnecessary personnel.
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Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.

Cleanup: Wear appropriate PPE. Sweep up the spilled solid material, avoiding dust
generation, and place it in a suitable, closed container for disposal.

Decontaminate: Clean the spill area with a suitable decontaminating agent.

Experimental Workflow: Chemical Spill Response

The following diagram outlines the general workflow for responding to a chemical spill of meso-
1,2-Diphenylethylenediamine.
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;

Assess the Situation
(Identify substance, quantity, and immediate risks)

:

[Evacuate Non-Essential Personnelj

l

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Logical Relationships: Hierarchy of Controls

To minimize exposure to meso-1,2-Diphenylethylenediamine, a hierarchy of controls should
be implemented. This approach prioritizes the most effective control measures.

Hierarchy of Controls for Chemical Safety

Elimination
(Most Effective)
Remove the hazard

Substitution
Replace with a less hazardous substance

Engineering Controls
Isolate people from the hazard (e.g., fume hood)

Administrative Controls

Change the way people work (e.g., SOPs, training)

Personal Protective Equipment
(Least Effective)
Protect the worker with PPE

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.
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Handling and Storage

» Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool
place.

Stability and Reactivity
e Reactivity: No data available.
e Chemical Stability: Stable under recommended storage conditions.

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Hazardous decomposition products formed under fire
conditions include carbon oxides and nitrogen oxides.

This technical guide is intended to provide essential safety information. Always refer to the
complete Safety Data Sheet (SDS) before handling this chemical and follow all institutional
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of meso-1,2-Diphenylethylenediamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233172#meso-1-2-diphenylethylenediamine-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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